Cas no 2138190-34-6 (Isoquinoline, 4-bromo-1-chloro-5-ethyl-3-methyl-)

• Product Name: Isoquinoline, 4-bromo-1-chloro-5-ethyl-3-methyl-
• CAS No: 2138190-34-6
• MF: C₁₂H₁₁BrClN
• MW: 284.579441308975
• CID: 5259860
• Update Time: 2025-06-09

Isoquinoline, 4-bromo-1-chloro-5-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-bromo-1-chloro-5-ethyl-3-methyl-

• Inchi： 1S/C12H11BrClN/c1-3-8-5-4-6-9-10(8)11(13)7(2)15-12(9)14/h4-6H,3H2,1-2H3
• InChI Key： URBWFTNLYKDCPV-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C(CC)=CC=C2)C(Br)=C(C)N=1

Additional information on Isoquinoline, 4-bromo-1-chloro-5-ethyl-3-methyl-

4-Bromo-1-Chloro-5-Ethyl-3-Methylisoquinoline (CAS No. 2138190-34-6): An Overview of Its Synthesis, Properties, and Applications

4-Bromo-1-Chloro-5-Ethyl-3-Methylisoquinoline (CAS No. 2138190-34-6) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This isoquinoline derivative is characterized by its unique structural features, which include a bromine atom at the 4-position, a chlorine atom at the 1-position, an ethyl group at the 5-position, and a methyl group at the 3-position. These substituents contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The synthesis of 4-Bromo-1-Chloro-5-Ethyl-3-Methylisoquinoline typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route starts with the condensation of an appropriate amine and aldehyde to form an intermediate imine, which is then cyclized to form the isoquinoline ring. Subsequent functional group transformations, such as halogenation and alkylation, are employed to introduce the desired substituents. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

In terms of physical properties, 4-Bromo-1-Chloro-5-Ethyl-3-Methylisoquinoline is a solid compound with a well-defined melting point and solubility characteristics. It is generally insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for use in various chemical reactions and analytical techniques.

The chemical reactivity of 4-Bromo-1-Chloro-5-Ethyl-3-Methylisoquinoline is influenced by its functional groups. The presence of bromine and chlorine atoms provides multiple sites for nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the ethyl and methyl groups can participate in various chemical transformations, such as oxidation or reduction reactions, further expanding its utility in organic synthesis.

In the realm of medicinal chemistry, 4-Bromo-1-Chloro-5-Ethyl-3-Methylisoquinoline has shown promise as a lead compound for drug discovery. Isoquinoline derivatives are known for their biological activities, including anti-inflammatory, antiviral, and anticancer properties. Recent studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in cancer cell proliferation and metastasis. These findings have sparked interest in exploring its potential as a therapeutic agent for various diseases.

Beyond its medicinal applications, 4-Bromo-1-Chloro-5-Ethyl-3-Methylisoquinoline has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The ability to fine-tune its electronic structure through functional group modifications allows researchers to optimize its performance in these devices.

In conclusion, 4-Bromo-1-Chloro-5-Ethyl-3-Methylisoquinoline (CAS No. 2138190-34-6) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and chemical properties make it a valuable intermediate and building block for the development of new materials and therapeutic agents. Ongoing research continues to uncover new possibilities for this intriguing isoquinoline derivative.